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Compound of Interest

Compound Name: MG-115

Cat. No.: B1676565

For Researchers, Scientists, and Drug Development Professionals

Introduction

MG-115, also known as Z-Leu-Leu-Nva-CHO, is a potent, reversible, and cell-permeable
peptide aldehyde inhibitor of the proteasome.[1][2] It primarily targets the chymotrypsin-like
activity of both the 20S and 26S proteasomes, with Ki values of 21 nM and 35 nM, respectively.
[1][3] By inhibiting the proteasome, MG-115 blocks the degradation of ubiquitinated proteins,
leading to the induction of apoptosis and autophagy.[1][2] This makes it a valuable tool in
cancer research and studies involving protein degradation pathways. MG-115 has been shown
to induce p53-dependent apoptosis.[1]

Chemical Properties and Solubility

A summary of the key chemical and physical properties of MG-115 is provided in the table
below.
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Property Value Reference
Carbobenzoxy-L-leucyl-L-
Synonyms leucyl-L-norvalinal, Z-LL-Nva- [1]
CHO, Proteasome Inhibitor XII
Molecular Formula C25H39N305 [1]
Molecular Weight 461.59 g/mol [1]
CAS Number 133407-86-0 [1]
Appearance Solid [1]
>23.08 mg/mL in DMS0=>26.5
Solubility mg/mL in EtOHInsoluble in [1]
H20
Storage Store solid at -20°C [1]

Experimental Protocols
Preparation of a 10 mM MG-115 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of MG-115 in DMSO.

Materials:

MG-115 solid

Vortex mixer

Procedure:

Microcentrifuge tubes

Anhydrous Dimethyl Sulfoxide (DMSO)

Pipettes and sterile pipette tips

Optional: Water bath or heating block at 37°C, ultrasonic bath

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.apexbt.com/mg-115.html
https://www.apexbt.com/mg-115.html
https://www.apexbt.com/mg-115.html
https://www.apexbt.com/mg-115.html
https://www.apexbt.com/mg-115.html
https://www.apexbt.com/mg-115.html
https://www.apexbt.com/mg-115.html
https://www.benchchem.com/product/b1676565?utm_src=pdf-body
https://www.benchchem.com/product/b1676565?utm_src=pdf-body
https://www.benchchem.com/product/b1676565?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Equilibrate Reagents: Allow the vial of MG-115 solid and the anhydrous DMSO to come to
room temperature before opening to prevent condensation.

» Weigh MG-115: Accurately weigh the desired amount of MG-115 solid in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out
4.62 mg of MG-115 (Molecular Weight = 461.59 g/mol ).

e Add DMSO: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube
containing the MG-115 solid. To prepare a 10 mM stock solution, you would add 1 mL of
DMSO for every 4.62 mg of MG-115.

e Dissolve: Vortex the solution until the MG-115 is completely dissolved. To aid dissolution, the
tube can be gently warmed at 37°C for 10 minutes and/or sonicated in an ultrasonic bath for
a short period.[1]

e Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for
up to one month or at -80°C for up to six months.[3][4] It is recommended to use the solution
as soon as possible after preparation as it is not stable for long-term storage in solution.[1]

Preparation of Working Solutions

For cell-based assays, the MG-115 stock solution should be diluted to the desired final
concentration in the appropriate cell culture medium. It is important to note that MG-115 is
insoluble in water, and precipitation may occur if the final concentration of DMSO is too low.[5]
Therefore, it is crucial to ensure that the final DMSO concentration in the cell culture medium is
kept low (typically < 0.5%) to avoid solvent-induced cytotoxicity.

Example Dilution:

To prepare a 100 uM working solution from a 10 mM stock:

e Add 10 pL of the 10 mM MG-115 stock solution to 990 pL of cell culture medium.
e Mix thoroughly by gentle pipetting or vortexing.

e The final DMSO concentration in this working solution will be 0.1%.
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Visualization of Experimental Workflow and
Signaling Pathway

Experimental Workflow for MG-115 Stock Solution
Preparation
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Caption: Workflow for preparing MG-115 stock solution.
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Caption: MG-115 inhibits the proteasome, leading to apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717 Tech Support


https://www.glpbio.com/mg-115.html
https://www.selleckchem.com/products/mg-115.html
https://www.researchgate.net/post/How_to_solve_MG_115_precipitates_in_water
https://www.benchchem.com/product/b1676565#preparing-mg-115-stock-solution
https://www.benchchem.com/product/b1676565#preparing-mg-115-stock-solution
https://www.benchchem.com/product/b1676565#preparing-mg-115-stock-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1676565?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

